![molecular formula C16H14ClN3O2 B2979307 1-(5-chloro-2-methoxyphenyl)-3-(1H-indol-3-yl)urea CAS No. 899947-08-1](/img/structure/B2979307.png)
1-(5-chloro-2-methoxyphenyl)-3-(1H-indol-3-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(5-chloro-2-methoxyphenyl)-3-(1H-indol-3-yl)urea, also known as SU6668, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. It was first discovered by Sugen Inc. in the late 1990s and has since been the subject of numerous scientific studies.
Scientific Research Applications
Corrosion Inhibition
One study focused on the corrosion inhibition properties of related organic compounds in acid solutions. The research found that these compounds exhibited significant efficiency in preventing corrosion of mild steel in hydrochloric acid solutions. This implies potential applications of similar compounds, including 1-(5-chloro-2-methoxyphenyl)-3-(1H-indol-3-yl)urea, in protecting metals against corrosion in industrial settings (Bahrami & Hosseini, 2012).
Nonlinear Optical Properties
Another research avenue explored the nonlinear optical (NLO) properties of bis-chalcone derivatives, showing enhanced second harmonic generation (SHG) efficiency. These findings suggest that compounds with similar structures could be utilized in the development of materials for optical applications, such as in the fabrication of photonic devices and lasers (Shettigar et al., 2006).
Cancer Research
In cancer research, certain urea derivatives have been identified as potent and selective inhibitors of Chk1 kinase. These compounds demonstrated significant potential in enhancing the efficacy of cancer treatments by potentiating the effects of chemotherapeutic agents in cell models. This highlights the therapeutic potential of urea derivatives, including 1-(5-chloro-2-methoxyphenyl)-3-(1H-indol-3-yl)urea, in developing new cancer therapies (Wang et al., 2005).
Antitumor Activities and Docking Study
A specific study synthesized and analyzed the structure of a similar compound, focusing on its antitumor activities and interactions with CDK4 protein. The compound showed promising antitumor activity in MTT assays, suggesting potential applications in cancer treatment through targeted molecular interactions (Hu et al., 2018).
properties
IUPAC Name |
1-(5-chloro-2-methoxyphenyl)-3-(1H-indol-3-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN3O2/c1-22-15-7-6-10(17)8-13(15)19-16(21)20-14-9-18-12-5-3-2-4-11(12)14/h2-9,18H,1H3,(H2,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YADGBAWRZSJQNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)NC2=CNC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-chloro-2-methoxyphenyl)-3-(1H-indol-3-yl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.